Cas no 1804869-55-3 (Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate
• CAS No: 1804869-55-3
• MF: C₁₀H₁₀F₂N₂O₄
• MW: 260.194209575653
• CID: 4898193
• Update Time: 2025-06-08

Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O4/c1-5-9(14(16)17)7(10(11)12)3-6(13-5)4-8(15)18-2/h3,10H,4H2,1-2H3
• InChI Key： XEKLPNJUPYZDLY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OC)=NC(C)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate

Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate (CAS No. 1804869-55-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate, identified by its CAS number 1804869-55-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and its role as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both difluoromethyl and nitro substituents in its molecular framework imparts distinct electronic and steric properties, making it an invaluable building block for drug discovery and development.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In recent years, the incorporation of difluoromethyl groups into small molecule inhibitors has been extensively studied, with numerous examples demonstrating their efficacy in targeting various therapeutic pathways. For instance, compounds featuring this moiety have shown promise in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Similarly, the nitro group in Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate contributes to the compound's reactivity and functionalization potential. Nitro compounds are well-documented for their role in medicinal chemistry, often serving as key intermediates in the synthesis of heterocyclic scaffolds. The nitro group can be further functionalized through reduction to an amine or diazotization followed by coupling reactions, providing multiple avenues for structural diversification.

The pyridine core of this compound is another critical feature that enhances its utility in pharmaceutical applications. Pyridine derivatives are ubiquitous in drug molecules due to their ability to serve as hydrogen bond donors or acceptors, thereby improving interactions with biological targets. Specifically, the 6-acetyl moiety introduces a polar functional group that can facilitate solubility and binding interactions, making it an attractive scaffold for further derivatization.

In the context of contemporary research, Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate has found applications in the synthesis of novel therapeutic agents targeting neurological disorders. Recent studies have highlighted its role as a precursor for compounds that modulate neurotransmitter activity. The combination of the difluoromethyl group's metabolic stability and the pyridine scaffold's ability to interact with biological receptors makes this compound a promising candidate for further exploration.

The use of computational chemistry and high-throughput screening techniques has further accelerated the development of derivatives based on Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate. These methodologies allow researchers to rapidly assess the binding affinity and pharmacokinetic properties of various analogs, thereby streamlining the drug discovery process. For example, virtual screening has been employed to identify potential leads that exhibit enhanced activity against specific enzymes or receptors.

The synthetic pathways involving Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate are also worth mentioning. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to introduce additional functional groups into the molecule efficiently. These methods not only improve yield but also enable the construction of complex molecular architectures with high precision.

The versatility of Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate extends beyond its applications in drug discovery. It serves as a valuable tool for chemists investigating new synthetic methodologies and reaction mechanisms. The compound's unique reactivity allows researchers to explore novel transformations that could lead to breakthroughs in synthetic organic chemistry.

In conclusion, Methyl 4-(difluoromethyl)-2-methyl-3-nitropyridine-6-acetate (CAS No. 1804869-55-3) represents a cornerstone in modern pharmaceutical synthesis. Its distinctive structural features and broad applicability make it an indispensable intermediate for developing innovative therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.